Cas no 1428365-26-7 (5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide
• CAS No: 1428365-26-7
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 6185597
• PubChem ID: 71787097
• Update Time: 2025-06-13

5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide
• AKOS024535908
• 5-cyclopropyl-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)isoxazole-3-carboxamide
• F6184-0998
• 5-cyclopropyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide
• VU0534792-1
• 5-CYCLOPROPYL-N-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}-1,2-OXAZOLE-3-CARBOXAMIDE
• 1428365-26-7

• Inchi： 1S/C18H23N3O2S/c22-18(15-12-16(23-20-15)13-3-4-13)19-7-10-21-8-5-14(6-9-21)17-2-1-11-24-17/h1-2,11-14H,3-10H2,(H,19,22)
• InChI Key： RZUCABDKXDYCMO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CCN(CCNC(C2C=C(C3CC3)ON=2)=O)CC1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.6Ų

Additional information on 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1428365-26-7)

The compound 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide (CAS No. 1428365-26-7) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines a cyclopropyl group, a thiophene-containing piperidine moiety, and an oxazole-carboxamide backbone, making it a subject of interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential interactions with biological targets, given the presence of heterocyclic rings like thiophene and oxazole, which are known for their bioactivity.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in small-molecule therapeutics and kinase inhibitors. The 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide stands out due to its modular design, which allows for fine-tuning of pharmacokinetic properties. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. Its CAS No. 1428365-26-7 is frequently queried in scientific databases, reflecting its relevance in academic and industrial research.

The thiophene ring in this compound is a notable feature, as it is often associated with enhanced binding affinity in drug-receptor interactions. Coupled with the piperidine scaffold—a common motif in CNS-active compounds—this molecule has drawn attention for potential applications in neuropharmacology. Additionally, the oxazole ring contributes to its metabolic stability, a critical factor in drug development. These attributes make CAS No. 1428365-26-7 a candidate for further exploration in high-throughput screening assays.

From a synthetic chemistry perspective, the preparation of 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide involves multi-step organic transformations, including amide coupling and cyclization reactions. The cyclopropyl group introduces steric constraints that can influence conformational dynamics, a topic of interest in computational chemistry. Researchers often search for optimized synthetic routes to this compound, highlighting its importance in methodology development.

Beyond its chemical properties, this compound has garnered attention in AI-driven drug discovery platforms. Machine learning models trained on heterocyclic libraries frequently include derivatives like CAS No. 1428365-26-7 to predict bioactivity. This intersection of cheminformatics and medicinal chemistry underscores the compound's versatility. As the pharmaceutical industry embraces digital transformation, such molecules are increasingly studied in silico before wet-lab validation.

In summary, 5-cyclopropyl-N-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}-1,2-oxazole-3-carboxamide represents a compelling case study in modern drug design. Its structural complexity, combined with its potential applications in targeted therapy and biomolecular research, positions it as a valuable entity in the scientific community. With ongoing investigations into its mechanistic pathways, this compound may soon feature in peer-reviewed publications and patent filings, further solidifying its role in innovative therapeutics.